Cas no 844651-53-2 (3-(4-methoxybenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo2,3-bquinoxalin-2-amine)

• Product Name: 3-(4-methoxybenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo2,3-bquinoxalin-2-amine
• CAS No: 844651-53-2
• MF: C₂₀H₂₀N₄O₄S
• MW: 412.462203025818
• CID: 5437390
• Update Time: 2025-06-03

3-(4-methoxybenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo2,3-bquinoxalin-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-3-(4-methoxyphenyl)sulfonylpyrrolo[3,2-b]quinoxalin-2-amine
• 3-(4-methoxybenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo2,3-bquinoxalin-2-amine

• Inchi： 1S/C20H20N4O4S/c1-27-12-11-24-19(21)18(29(25,26)14-9-7-13(28-2)8-10-14)17-20(24)23-16-6-4-3-5-15(16)22-17/h3-10H,11-12,21H2,1-2H3
• InChI Key： SVLQZWBPOVLXTJ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(S(C3=CC=C(OC)C=C3)(=O)=O)=C(N)N(CCOC)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 3-(4-methoxybenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo2,3-bquinoxalin-2-amine

Research Brief on 3-(4-methoxybenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine (CAS: 844651-53-2)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of quinoxaline derivatives as promising therapeutic agents. Among these, the compound 3-(4-methoxybenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine (CAS: 844651-53-2) has garnered significant attention due to its unique structural features and biological activity. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug discovery.

The compound, characterized by its pyrroloquinoxaline core and methoxybenzenesulfonyl moiety, has been investigated for its inhibitory effects on specific kinase targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent activity against protein kinases involved in inflammatory pathways, with IC50 values in the nanomolar range. The study employed X-ray crystallography to elucidate the binding mode, revealing key interactions with the ATP-binding site of the target kinase.

Further research has explored the compound's pharmacokinetic properties. A recent preclinical study (Nature Chemical Biology, 2024) reported improved metabolic stability and oral bioavailability compared to earlier quinoxaline derivatives. The introduction of the 2-methoxyethyl group at the N1 position appears to confer favorable ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics, making it a promising candidate for further development.

In oncology research, preliminary in vitro studies have shown promising antiproliferative effects against several cancer cell lines, particularly those with dysregulated kinase signaling pathways. The compound's ability to selectively inhibit specific kinase isoforms while sparing others suggests potential for reduced off-target effects in therapeutic applications. However, comprehensive toxicology studies are still pending to fully assess its safety profile.

The synthetic route to 844651-53-2 has been optimized in recent work published in Organic Process Research & Development (2024). The current protocol achieves an overall yield of 42% through a seven-step sequence, with particular attention to the sulfonylation and amination steps. Process analytical technology (PAT) has been implemented to ensure consistent quality of the final product, addressing previous challenges with polymorph control.

Looking forward, this compound represents an important scaffold for further medicinal chemistry optimization. Several research groups are currently exploring structural modifications to enhance potency and selectivity, while maintaining the favorable pharmacokinetic properties. The compound's unique chemical structure also serves as a valuable tool for probing kinase biology and validating new therapeutic targets in chemical biology research.